Cas no 66490-20-8 (Benzo[b]thiophene, 6-chloro-)

• Product Name: Benzo[b]thiophene, 6-chloro-
• CAS No: 66490-20-8
• MF: C₈H₅ClS
• MW: 168.643299818039
• MDL: MFCD18451626
• CID: 396255
• PubChem ID: 12398601
• Update Time: 2025-10-28

Benzo[b]thiophene, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 6-chloro-
• 6-Chloro-1-benzothiophene
• 6-chloroBenzo[b]thiophene
• Benzo[b]thiophene, 6-chloro
• 6-Chlorobenzothiophene
• APAMKXUATGRDBB-UHFFFAOYSA-N
• MFCD18451626
• SCHEMBL156335
• CS-0119377
• SY322717
• FT-0722312
• A923826
• AS-40779
• DTXSID60496349
• AKOS025402936
• 66490-20-8
• DA-36254
• XH1311

• MDL： MFCD18451626
• Inchi： 1S/C8H5ClS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H
• InChI Key： APAMKXUATGRDBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CSC=2C=1

Computed Properties

• Exact Mass: 167.98015
• Monoisotopic Mass: 167.9800490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42-43 ºC
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes